N-(2-(2H-1,2,3-triazol-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(triazol-2-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C9H10N4OS/c14-9(8-2-1-7-15-8)10-5-6-13-11-3-4-12-13/h1-4,7H,5-6H2,(H,10,14)
• InChI Key: DZLCSMQVLURTBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCCN2N=CC=N2
• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol

Description

1,2,3-Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms and two carbon atoms. They are known for their stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions. Thiophene is a heterocyclic compound with a five-membered ring containing four carbon atoms and one sulfur atom.

Synthesis Analysis

The synthesis of 1,2,3-triazoles often involves a Cu(I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and azides. This reaction is known as the Huisgen cycloaddition.

Molecular Structure Analysis

1,2,3-Triazoles can exist in two tautomeric forms, the 1H- and the 2H-. The ratio of these tautomeric forms can be determined by spectral methods.

Chemical Reactions Analysis

1,2,3-Triazoles demonstrate amphoteric properties and can behave as a weak base or a weak acid similar to phenol.

Physical And Chemical Properties Analysis

1,2,3-Triazoles are known for their stability and ability to engage in various types of interactions due to the presence of unpaired electrons on the nitrogen atom.

Scientific Research Applications

Drug Discovery

1,2,3-Triazoles have garnered considerable attention in drug discovery due to their versatile properties. These include high chemical stability, aromatic character, and hydrogen bonding ability. Medicinal compounds containing a 1,2,3-triazole core have made their mark in the pharmaceutical market. For instance:

• .

Organic Synthesis

The synthesis of 1,2,3-triazoles has been a subject of extensive research. Various methodologies exist, including:

• .

Mechanism of Action

The mechanism of action of 1,2,3-triazoles is often related to their ability to form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Future Directions

Given the wide range of biological activities exhibited by 1,2,3-triazoles, they hold immense potential to significantly advance medicinal chemistry. Future research could explore the synthesis of new derivatives and their potential applications.